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Introduction

Antibody-drug conjugates (ADCs) represent a paradigm of targeted cancer therapy, designed
to selectively deliver highly potent cytotoxic agents to tumor cells while minimizing systemic
toxicity.[1] This sophisticated therapeutic modality hinges on the synergistic interplay of three
core components: a monoclonal antibody (mADb) for precise targeting of tumor-associated
antigens, a potent cytotoxic payload, and a chemical linker that bridges the two. The linker is a
critical determinant of an ADC's efficacy and safety, governing its stability in circulation and the
mechanism of payload release at the target site.[2]

Cleavable linkers are a predominant class of linkers utilized in both clinically approved and
investigational ADCs.[3] These linkers are engineered to be stable in the systemic circulation
but are susceptible to cleavage within the tumor microenvironment or inside cancer cells,
triggered by specific physiological conditions.[4] This controlled release of the cytotoxic payload
is paramount for maximizing on-target efficacy and mitigating off-target toxicities. This technical
guide provides a comprehensive overview of the core principles of cleavable linkers in ADCs,
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detailing their types, mechanisms of action, and the experimental protocols used for their
evaluation.

The General Mechanism of Action of ADCs with
Cleavable Linkers

The therapeutic journey of an ADC with a cleavable linker involves a sequence of highly
orchestrated events, beginning with systemic administration and culminating in the targeted
destruction of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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